Cas no 1797872-86-6 (N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-pyrrolidin-1-ylsulfonylbenzamide)

• Product Name: N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• CAS No: 1797872-86-6
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 6383265
• PubChem ID: 71810103
• Update Time: 2025-06-27

N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-pyrrolidin-1-ylsulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• F6448-0696
• 1797872-86-6
• N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]-4-(pyrrolidine-1-sulfonyl)benzamide
• AKOS024567187
• 4-(pyrrolidin-1-ylsulfonyl)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide

• Inchi： 1S/C18H22N4O4S/c23-18(20-15-11-19-22(12-15)16-7-10-26-13-16)14-3-5-17(6-4-14)27(24,25)21-8-1-2-9-21/h3-6,11-12,16H,1-2,7-10,13H2,(H,20,23)
• InChI Key： PTSZTNCXQAWSOO-UHFFFAOYSA-N
• SMILES： C(NC1=CN(C2CCOC2)N=C1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 390.13617637g/mol
• Monoisotopic Mass: 390.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-pyrrolidin-1-ylsulfonylbenzamide

Introduction to N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-pyrrolidin-1-ylsulfonylbenzamide (CAS No. 1797872-86-6)

N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-pyrrolidin-1-ylsulfonylbenzamide, identified by its CAS number 1797872-86-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a subject of extensive research and development. The molecular structure of this compound incorporates several key functional groups, including an oxolan moiety, a pyrazol ring system, and a sulfonylbenzamide moiety, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The oxolan group, also known as an ethylene oxide derivative, introduces a cyclic ether functionality into the molecule. This feature is particularly interesting from a chemical standpoint, as it can influence the compound's solubility, metabolic stability, and interactions with biological targets. The presence of the pyrazol ring system further enhances the compound's complexity and potential biological activity. Pyrazole derivatives are well-known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The combination of these structural elements in N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-pyrrolidin-1-ylsulfonylbenzamide suggests that it may possess multiple biological activities.

The terminal sulfonylbenzamide moiety is another critical component of this compound. Sulfonylbenzamide derivatives are widely recognized for their pharmacological properties, particularly in the context of enzyme inhibition and receptor binding. This moiety can modulate the compound's interaction with biological targets, potentially leading to therapeutic effects. The specific arrangement of these functional groups in N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-pyrrolidin-1-ylsulfonylbenzamide strong>

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. The unique structural features of N-[1-(oxolan -3 -yl )pyrazol -4 -yl ] -4-pyrrolidin -1 - ylsulfonylbenzamide make it an attractive candidate for further investigation. Researchers have been exploring its potential applications in various disease areas, including cancer, inflammation, and neurological disorders. The compound's ability to interact with multiple biological targets makes it a promising candidate for drug development.

The synthesis of N-[1-(oxolan -3 -yl )pyrazol -4 -yl ] -4-pyrrolidin -1 - ylsulfonylbenzamide involves a series of complex chemical reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the oxolan stron g > intermediate, followed by its coupling with the pyrazole ring system. Subsequent functionalization with the pyrrolidinylsulfonyl group completes the molecular structure. Each step in the synthesis must be carefully optimized to ensure high yield and purity.

The pharmacological evaluation of N-[1-(oxolan -3 -yl )pyrazol -4 -yl ] -4-pyrrolidin -1 - ylsulfonylbenzamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. For instance, it has been found to inhibit enzymes involved in inflammation and pain pathways, suggesting potential applications in treating chronic inflammatory conditions. Additionally, preliminary studies have indicated that this compound may have anticancer properties by interfering with key signaling pathways in tumor cells.

The structural features of N-[1-(oxolan stron g >)-3-y)-4-py)-y]-4-pyr)-1-y strong>

In conclusion, N-[1-(oxolan stron g >)-3-y)-4-py)-y]-4-pyr strong>